Cas no 161532-65-6 (N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole)

• Product Name: N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole
• CAS No: 161532-65-6
• MF: C₃₇H₄₂F₂N₈O₃
• MW: 684.777994632721
• CID: 218849
• PubChem ID: 181442
• Update Time: 2025-05-18

N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole Chemical and Physical Properties

Names and Identifiers

• D-threo-Pentitol,2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-(1-ethylpropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-
• 4-[4-[4-[4-[[5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-pentan-3-yl-1,2,4-triazol-3-one
• D-threo-Pentitol,2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-(1-ethylpropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-
• posaconazole impurity 1
• 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-pentan-3-yl-1,2,4-triazol-3-one
• Sch-51048
• SCH51048
• (-)-cis-4-(4-(4-(4-(5R-(2,4-Difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3R-ylmethoxy)phenyl)piperazin-1-yl)phenyl)-2-(1-ethylpropyl)-3,4-dihydro-2H-1,2,4-triazol-3-one
• AKOS040749463
• CHEMBL440781
• D-threo-Pentitol, 2,5-anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-(1-ethylpropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]Methyl]-1-(1H-1,2,4-triazol-1-yl)-
• PD161784
• SCHEMBL7891903
• SCH 51048
• ZVW2AK6BVY
• DESHYDROXY POSACONAZOLE
• GLXC-26357
• 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)tetrahydrofuran-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(1-ethylpropyl)-1,2,4-triazol-3-one
• DTXSID10936543
• 161532-65-6
• 2,5-Anhydro-1,3,4-trideoxy-2-(2,4-difluorophenyl)-4-{[4-(4-{4-[5-oxo-1-(pentan-3-yl)-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}piperazin-1-yl)phenoxy]methyl}-1-(1H-1,2,4-triazol-1-yl)pentitol
• 2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-difluorophenyl)-4-[[4-[4-[4-[1-(1-ethylpropyl)-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]phenyl]-1-piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-1-yl)-D-threo-pentitol
• 4-{4-[4-(4-{[(3R,5R)-5-(2,4-Difluorophenyl)-5-(1,2,4-triazolylmethyl)oxolan-3-yl]methoxy}phenyl)piperazinyl]phenyl}-1-(ethylpropyl)-1,2,4-triazolin-5-one
• 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(pentan-3-yl)-1,2,4-triazol-3-one
• N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole

• Inchi： 1S/C37H42F2N8O3/c1-3-29(4-2)47-36(48)46(26-42-47)32-8-6-30(7-9-32)43-15-17-44(18-16-43)31-10-12-33(13-11-31)49-21-27-20-37(50-22-27,23-45-25-40-24-41-45)34-14-5-28(38)19-35(34)39/h5-14,19,24-27,29H,3-4,15-18,20-23H2,1-2H3/t27-,37+/m1/s1
• InChI Key： OPFHZSVWSCMEPV-AYAMJOBCSA-N
• SMILES： FC1C=C(C=CC=1[C@@]1(CN2C=NC=N2)C[C@H](COC2C=CC(=CC=2)N2CCN(C3C=CC(=CC=3)N3C=NN(C3=O)C(CC)CC)CC2)CO1)F

Computed Properties

• Exact Mass: 684.33479356g/mol
• Monoisotopic Mass: 684.33479356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 91.6Ų

Additional information on N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole

N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole: A Comprehensive Overview

N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole (CAS No. 161532-65-6) is a significant compound in the field of antifungal research and development. This compound represents a derivative of posaconazole, a well-known triazole antifungal agent, and has been extensively studied for its potential therapeutic applications. The structural modification introduced in N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole aims to enhance the pharmacokinetic properties and efficacy of the parent drug, posaconazole, which is widely used to treat invasive fungal infections.

The chemical structure of N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole incorporates a pentitol moiety and a pentyl group, which are key features that distinguish it from other posaconazole derivatives. These modifications are designed to improve solubility, bioavailability, and stability, making it a promising candidate for overcoming some of the limitations associated with traditional posaconazole formulations. Recent studies have highlighted the importance of such structural optimizations in enhancing the therapeutic index of antifungal agents, particularly in the context of emerging resistance patterns among fungal pathogens.

One of the most notable aspects of N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole is its potential to address the challenges posed by azole resistance in fungal infections. As per the latest research findings, the introduction of specific substituents in the molecule can significantly influence its ability to inhibit fungal cytochrome P450 enzymes, which are critical targets for antifungal activity. This compound has shown promising results in vitro against a range of fungal species, including those that exhibit resistance to conventional azole antifungals.

Furthermore, N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole has been investigated for its pharmacokinetic profile. Studies indicate that the modifications in its structure enhance its absorption and distribution properties, potentially leading to improved therapeutic outcomes when administered orally or intravenously. This is particularly significant given the need for effective antifungal agents that can be easily administered and maintain sustained plasma concentrations.

The development of N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole also aligns with broader trends in medicinal chemistry aimed at creating more patient-friendly drug formulations. By addressing issues such as poor solubility and rapid metabolism, this compound represents a step forward in optimizing antifungal therapy for patients with severe fungal infections. Its potential application in treating conditions such as invasive aspergillosis, candidiasis, and other life-threatening fungal infections makes it a subject of intense scientific interest.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole. Through molecular docking studies and quantum mechanical calculations, researchers have gained insights into how this compound interacts with fungal cytochrome P450 enzymes at the molecular level. These findings not only validate its antifungal activity but also provide a foundation for further optimization of its structure to enhance potency and selectivity.

In addition to its pharmacological properties, N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole has been evaluated for its safety profile. Preclinical studies suggest that it exhibits a favorable toxicity profile, with minimal adverse effects observed at therapeutic concentrations. This is crucial for ensuring that the compound can be safely administered to patients without compromising their quality of life or exacerbating existing medical conditions.

The development trajectory of N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole underscores the importance of continuous innovation in antifungal drug discovery. As fungal infections continue to pose significant threats to global health, particularly among immunocompromised populations, there is an urgent need for novel therapeutic agents that can effectively combat these pathogens. The research surrounding this compound represents a promising avenue toward achieving this goal.

In conclusion, N-Des(D-threo-pentitol),-N-(3-pentyl)-Posaconazole (CAS No. 161532-65-6) stands as a testament to the ongoing efforts in medicinal chemistry to develop advanced antifungal agents. Its unique structural features, enhanced pharmacokinetic properties, and potent antifungal activity make it a compelling candidate for future clinical applications. As research continues to uncover new insights into its mechanisms and potential uses, this compound holds great promise for improving outcomes in patients battling severe fungal infections.